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An in-depth guide for researchers, scientists, and drug development professionals.

Preface

This document serves as a comprehensive technical guide on the physical and chemical
properties of the compound with the molecular formula C15H22CINS. The information herein is
intended for a scientific audience and aims to provide a consolidated resource for research and
development purposes.

Compound Identification

Initial searches for a compound with the exact molecular formula C15H22CINS did not yield a
definitive, well-characterized substance in publicly available chemical databases. However,
extensive analysis of related chemical structures and nomenclature suggests that the intended
compound of interest may be Thiazinamium, a quaternary ammonium compound derived from
promethazine.

Thiazinamium itself has the chemical formula C18H23N2S+. It is commonly available as a salt,
such as Thiazinamium methylsulfate or Thiazinamium chloride. It is crucial to note the
discrepancy in the molecular formula provided in the topic request. For the purpose of this
guide, we will proceed with the characterization of Thiazinamium, a compound with known
therapeutic applications.

Table 1: Compound Identification
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Identifier

Value

Common Name

Thiazinamium

CAS Registry Number

2338-21-8 (for Thiazinamium)

Chemical Formula

C18H23N2S+

Synonyms

Thiazinamon, N,N,N,a-Tetramethyl-10H-

phenothiazine-10-ethanaminium

Physical and Chemical Properties

The following table summarizes the known physical and chemical properties of Thiazinamium

and its common salt, Thiazinamium methylsulfate.

Table 2: Physical and Chemical Properties of Thiazinamium and its Methylsulfate Salt

Property Value
Appearance Solid powder[1]
] 410.55 g/mol (for Thiazinamium methylsulfate)
Molecular Weight
[1]
Melting Point 206-210°C (with some decomposition)
Water: ~10% at 25°C, Freely soluble in absolute
Solubility ethanol, Sparingly soluble in acetone, Practically
insoluble in ether and benzene
Stability Discolors on exposure to light

Experimental Protocols

Detailed experimental protocols for the characterization of Thiazinamium and its metabolites

are crucial for reproducible research. This section outlines a general methodology for the

determination of Thiazinamium in biological fluids, a key aspect of its pharmacokinetic profiling.

Determination of Thiazinamium in Body Fluids
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A common method for the quantification of Thiazinamium in plasma and urine involves High-
Performance Liquid Chromatography (HPLC).

Workflow for Thiazinamium Quantification

Caption: Workflow for Thiazinamium quantification in biological samples.

Protocol:

o Sample Preparation: To a known volume of plasma or urine, an internal standard is added.

o Extraction: The sample is then subjected to liquid-liquid extraction using a suitable organic
solvent.

o Concentration: The organic layer is separated, evaporated to dryness, and the residue is
reconstituted in the HPLC mobile phase.

» Chromatographic Separation: An aliquot of the reconstituted sample is injected into an HPLC
system equipped with a suitable column (e.g., a C18 reversed-phase column).

o Detection: The eluent is monitored by a UV detector or a mass spectrometer.

e Quantification: The concentration of Thiazinamium is determined by comparing the peak
area of the analyte to that of the internal standard and using a calibration curve.

Biological Activity and Signaling Pathways

Thiazinamium is classified as an antihistamine and also possesses anticholinergic properties.
[1] Its mechanism of action primarily involves the blockade of histamine H1 receptors and
muscarinic acetylcholine receptors.

Antihistaminic Action

As a histamine H1 receptor antagonist, Thiazinamium competitively inhibits the binding of
histamine to its receptors on various cells. This action helps to prevent the typical allergic
responses mediated by histamine, such as vasodilation, increased capillary permeability, and
smooth muscle contraction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. Climacostol | C15H2202 | CID 10704873 - PubChem [pubchem.ncbi.nlm.nih.gov]

« To cite this document: BenchChem. [Technical Dossier on C15H22CINS: Compound
Identification and Analysis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15174005#physical-and-chemical-properties-of-
c15h22clns]

Disclaimer & Data Validity:

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b15174005?utm_src=pdf-body-img
https://www.benchchem.com/product/b15174005?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/Climacostol
https://www.benchchem.com/product/b15174005#physical-and-chemical-properties-of-c15h22clns
https://www.benchchem.com/product/b15174005#physical-and-chemical-properties-of-c15h22clns
https://www.benchchem.com/product/b15174005#physical-and-chemical-properties-of-c15h22clns
https://www.benchchem.com/product/b15174005#physical-and-chemical-properties-of-c15h22clns
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15174005?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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